Cas no 1432982-77-8 (Glucorafanin)

• Product Name: Glucorafanin
• CAS No: 1432982-77-8
• MF: C₁₂H₂₃NO₁₀S₃
• MW: 437.506720781326
• CID: 5578925
• PubChem ID: 76957235
• Update Time: 2024-03-01

Glucorafanin Chemical and Physical Properties

Names and Identifiers

• GLUCOPYRANOSE, 1-THIO-, 1-(5-(METHYLSULFINYL)VALEROHYDROXIMATE) NO-(HYDROGEN SULFATE), .BETA.-D-
• Glucoraphanin
• Glucopyranose, 1-thio-, 1-(5-(methylsulfinyl)valerohydroximate) NO-(hydrogen sulfate), beta-D-
• 4-methylsulfinylbutyl glucosinolate
• beta-D-Glucopyranose, 1-thio-, 1-((1Z)-5-((R)-methylsulfinyl)-N-(sulfooxy)pentanimidate)
• Q86A197713
• 1432982-77-8
• AVMACOL COMPONENT GLUCORAPHANIN
• 21414-41-5
• Glucorafanin
• Sulforaphane glucosinolate
• UNII-Q86A197713
• .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-((1Z)-5-((R)-METHYLSULFINYL)-N-(SULFOOXY)PENTANIMIDATE)
• .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(5-(METHYLSULFINYL)-N-(SULFOOXY)PENTANIMIDATE)

• Inchi： 1S/C12H23NO10S3/c1-25(18)5-3-2-4-8(13-23-26(19,20)21)24-12-11(17)10(16)9(15)7(6-14)22-12/h7,9-12,14-17H,2-6H2,1H3,(H,19,20,21)/b13-8+/t7-,9-,10+,11-,12+,25-/m1/s1
• InChI Key： GMMLNKINDDUDCF-JRWRFYLSSA-N
• SMILES： S(/C(/CCCC[S@@](C)=O)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 437.04840945g/mol
• Monoisotopic Mass: 437.04840945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates